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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506 Get Quote

An In-Depth Technical Guide on Z-Asp(OMe)-OH

This technical guide provides essential chemical data for Z-Asp(OMe)-OH, a compound of

interest to researchers, scientists, and professionals in the field of drug development and

peptide synthesis.

Core Compound Data
Z-Asp(OMe)-OH, also known by its synonym N-Cbz-L-aspartic acid β-methyl ester, is a

derivative of the amino acid L-aspartic acid. It is commonly utilized in peptide synthesis and

other biochemical applications. The following table summarizes its key quantitative identifiers.

Property Value Source

CAS Number 3160-47-2 [1][2][3]

Molecular Weight 281.26 g/mol

Linear Formula
CH₃O₂CCH₂CH(NHCO₂CH₂C₆

H₅)CO₂H

Methodology for Data Compilation
The data presented in this guide has been compiled from reputable chemical supplier

databases and public chemical information repositories. The CAS number and molecular
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weight are standardized identifiers and have been cross-verified across multiple sources to

ensure accuracy. No experimental procedures were conducted; the information is based on

established and published chemical data.

Compound Identification and Properties
The logical relationship between the compound's various identifiers and properties is crucial for

accurate documentation and research. The following diagram illustrates this relationship.
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Caption: Relationship between Z-Asp(OMe)-OH, its synonym, and key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3005506#z-asp-ome-oh-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b3005506#z-asp-ome-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3005506#z-asp-ome-oh-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3005506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3005506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

